2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide
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Description
2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H18N4OS2 and its molecular weight is 406.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Importance
Compounds such as 2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide, which feature structural motifs like (thio)urea, benzothiazole (BT), and imidazolyl groups, are of significant interest due to their broad spectrum of biological activities. These structural units are known to enhance physicochemical and biological properties, making them pivotal in medicinal chemistry. For instance, derivatives featuring the benzothiazole and (thio)urea functionalities, akin to the core structure of the compound , have been utilized in the treatment of rheumatoid arthritis, systemic lupus erythematosus, and as fungicides and herbicides, demonstrating the compound's potential as a pharmacophore (M. Rosales-Hernández et al., 2022).
Therapeutic Potential and Pharmacological Targets
The imidazo[2,1-b]thiazole core, a significant constituent of the compound, exhibits extensive pharmacological activities. Derivatives of imidazo[2,1-b]thiazoles have been investigated for their therapeutic potential across a variety of conditions. This exploration underscores the versatility of the moiety in drug development, inspiring further research into novel compounds that could act as potent therapeutic agents (M. Shareef et al., 2019).
Importance in Organic and Medicinal Chemistry
The synthesis of compounds featuring imidazole derivatives, including thiazoles and imidazolyl groups, is a priority area in the development of new pharmacological preparations. These compounds are integral to a variety of biologically active substances and medicinal preparations, indicating the compound's relevance in designing new therapeutic agents. The exploration into imidazole derivatives exemplifies the compound's potential in contributing to the advancement of chemical science and medicinal chemistry (А.B. Kaldybayeva et al., 2022).
Properties
IUPAC Name |
2-[5-(4-methylphenyl)-1-phenylimidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4OS2/c1-15-7-9-16(10-8-15)18-13-23-21(25(18)17-5-3-2-4-6-17)28-14-19(26)24-20-22-11-12-27-20/h2-13H,14H2,1H3,(H,22,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOONOQNXZQTUAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC=C3)SCC(=O)NC4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.